Cas no 56438-64-3 (2-Propanone, 1,3-bis(3-methoxyphenyl)-)

2-Propanone, 1,3-bis(3-methoxyphenyl)- structure
56438-64-3 structure
Product Name:2-Propanone, 1,3-bis(3-methoxyphenyl)-
CAS No:56438-64-3
MF:C17H18O3
MW:270.323025226593
CID:348855
PubChem ID:11032927
Update Time:2025-04-19

2-Propanone, 1,3-bis(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1,3-bis(3-methoxyphenyl)-
    • 1,3-bis(3-methoxyphenyl)propan-2-one
    • SCHEMBL4071390
    • DTXSID50452717
    • 56438-64-3
    • AKOS011914336
    • Inchi: 1S/C17H18O3/c1-19-16-7-3-5-13(11-16)9-15(18)10-14-6-4-8-17(12-14)20-2/h3-8,11-12H,9-10H2,1-2H3
    • InChI Key: RNPGHTOGQOCBQK-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=C(C=1)OC)CC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 270.12564
  • Monoisotopic Mass: 270.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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